Cas no 1807213-68-8 (Ethyl 4-chloro-2-cyano-6-methylbenzoate)

• Product Name: Ethyl 4-chloro-2-cyano-6-methylbenzoate
• CAS No: 1807213-68-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4796191
• Update Time: 2025-06-15

Ethyl 4-chloro-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-6-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)10-7(2)4-9(12)5-8(10)6-13/h4-5H,3H2,1-2H3
• InChI Key： CPQDIBUYUNANFP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-cyano-6-methylbenzoate

Ethyl 4-chloro-2-cyano-6-methylbenzoate (CAS No. 1807213-68-8): A Comprehensive Overview

Ethyl 4-chloro-2-cyano-6-methylbenzoate, identified by its CAS number 1807213-68-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of Ethyl 4-chloro-2-cyano-6-methylbenzoate, particularly the presence of a cyano group, a chloro substituent, and a methyl group on the benzene ring, contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 4-chloro-2-cyano-6-methylbenzoate involves a series of well-established organic reactions, including esterification, nucleophilic substitution, and cyclization. The introduction of the cyano group at the 2-position enhances the compound's ability to participate in various biochemical pathways, making it a valuable intermediate in the synthesis of more complex molecules. The chloro substituent at the 4-position further modulates its reactivity, allowing for selective functionalization at different sites on the benzene ring.

Recent advancements in pharmaceutical research have highlighted the potential of benzoate derivatives as scaffolds for developing novel therapeutic agents. Specifically, compounds with structural analogs of Ethyl 4-chloro-2-cyano-6-methylbenzoate have shown promise in inhibiting various enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have demonstrated that modifications in the benzoate core can lead to enhanced binding affinity and selectivity for target proteins, which is crucial for developing drugs with improved efficacy and reduced side effects.

The cyano group in Ethyl 4-chloro-2-cyano-6-methylbenzoate plays a pivotal role in its biological activity. This functional group can undergo various transformations, such as hydrolysis or reduction, which can be exploited to generate different pharmacophores. Moreover, the presence of a methyl group at the 6-position influences the electronic properties of the benzene ring, affecting its interactions with biological targets. These structural elements make Ethyl 4-chloro-2-cyano-6-methylbenzoate a versatile building block for medicinal chemists.

In addition to its role as an intermediate in drug synthesis, Ethyl 4-chloro-2-cyano-6-methylbenzoate has been explored for its potential applications in materials science. The unique electronic and optical properties of benzoate derivatives have been leveraged in the development of organic semiconductors and light-emitting diodes (LEDs). The cyano group, in particular, can enhance charge transport properties, making these compounds suitable for use in optoelectronic devices.

The latest research on Ethyl 4-chloro-2-cyano-6-methylbenzoate has also focused on its environmental impact and sustainability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies are investigating the biodegradability of benzoate derivatives to assess their environmental footprint. These efforts align with global initiatives to promote sustainable chemistry practices.

The pharmacological potential of Ethyl 4-chloro-2-cyano-6-methylbenzoate continues to be an area of active investigation. Researchers are exploring its effects on various biological pathways, including those related to pain perception, neurotransmitter release, and immune response. Preclinical studies have shown that derivatives of this compound exhibit promising activity in models of inflammation and neurodegeneration. These findings suggest that further exploration of benzoate-based compounds could lead to new therapeutic strategies.

The chemical versatility of Ethyl 4-chloro-2-cyano-6-methylbenzoate also makes it a valuable tool for chemical biology studies. Its ability to interact with multiple targets allows researchers to dissect complex biological processes and understand the mechanisms underlying various diseases. This compound serves as a starting point for generating libraries of analogs with tailored properties, enabling high-throughput screening for drug discovery.

In conclusion, Ethyl 4-chloro-2-cyano-6-methylbenzoate (CAS No. 1807213-68-8) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and technology.